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Compound of Interest

Compound Name: Sannamycin C

Cat. No.: B610680

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sannamycin C is an aminoglycoside antibiotic produced by the bacterium Streptomyces
sannanensis. As a member of the aminoglycoside class, Sannamycin C is of interest for its
potential antibacterial properties. This document provides a detailed protocol for the isolation
and purification of Sannamycin C from the fermentation broth of Streptomyces sannanensis
KC-7038, based on established scientific literature. The methodologies outlined below are
intended to guide researchers in obtaining purified Sannamycin C for further study and

development.

Physicochemical Properties of Sannamycin C

A summary of the known physicochemical properties of Sannamycin C is presented in Table 1.
This data is crucial for the characterization and quality control of the isolated compound.

Table 1: Physicochemical Properties of Sannamycin C
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Property Value Reference
Molecular Formula C15H32N404 [1]
Molecular Weight 332.44 g/mol [1]
Appearance White powder

Optical Rotation +130° (c=1, H20)

Soluble in water; Insoluble in
Solubility methanol, ethanol, acetone,

chloroform

101.4, 82.3, 78.2, 75.1, 71.9,
13C-NMR (D20, ppm) 58.6, 51.8, 51.0, 49.9, 45.8,
36.5, 35.0, 34.6, 31.6, 28.5

Experimental Protocols
l. Fermentation of Streptomyces sannanensis KC-7038

This protocol describes the cultivation of Streptomyces sannanensis KC-7038 for the
production of Sannamycin C.

Materials:
o Streptomyces sannanensis KC-7038 strain (e.g., ATCC 31530, FERM-P 4388)[2]

e Seed Medium: Glucose (1.0%), Soluble Starch (2.0%), Yeast Extract (0.5%), Meat Extract
(0.5%), NZ-case (0.5%), CaCOs (0.2%)

e Production Medium: Glycerol (3.0%), Soluble Starch (2.0%), Soybean Meal (2.0%), NaCl
(0.2%), K2HPOa4 (0.02%), MgS0a4-7H20 (0.02%), CaCOs (0.3%)

e Shaker Incubator
e Fermenter

Procedure:
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o Seed Culture: A loopful of S. sannanensis KC-7038 from a slant culture is inoculated into a
100 mL flask containing 20 mL of seed medium. The flask is incubated at 28°C for 48 hours
on a rotary shaker.

e Inoculum Preparation: The seed culture is transferred to a 500 mL flask containing 100 mL of
the same seed medium and incubated under the same conditions for 24 hours.

e Production Fermentation: A 5-liter jar fermenter containing 3 liters of production medium is
inoculated with 150 mL of the inoculum culture. The fermentation is carried out at 28°C with
aeration and agitation for 96 hours.

Il. Isolation and Purification of Sannamycin C

This protocol details the extraction and purification of Sannamycin C from the fermentation
broth.

Materials:

Fermentation broth from S. sannanensis KC-7038

o Amberlite IRC-50 (H* form) resin

e Dowex 1X2 (OH~ form) resin

e Amberlite CG-50 (NHa* form) resin

o Ammonia water (0.5 N)

o Methanol

 Silica gel for chromatography

e Developing solvent: Chloroform-methanol-conc. ammonia water-water (1:4:2:1, v/v)

 Rotary evaporator

o Freeze-dryer

Procedure:
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» Cation Exchange Chromatography (Initial Capture):

o

The fermentation broth (3 liters) is centrifuged to remove the mycelium.

[¢]

The supernatant is passed through a column packed with Amberlite IRC-50 (H* form)
resin.

The column is washed with water.

[¢]

o

The active fraction containing Sannamycin C is eluted with 0.5 N ammonia water.

e Anion Exchange Chromatography (Removal of Acidic Impurities):

o The active eluate from the previous step is passed through a column of Dowex 1X2 (OH~
form) resin.

o The column is washed with water, and the pass-through and washings containing the
basic antibiotics are collected.

e Cation Exchange Chromatography (Fractionation):

o The collected fraction is applied to a column of Amberlite CG-50 (NHa4* form) resin.

o The column is washed with water and then eluted with a linear gradient of ammonia water
(0 to 0.5 N).

o Fractions are collected and tested for activity. Sannamycin C-containing fractions are
pooled.

 Silica Gel Chromatography (Final Purification):

[e]

The pooled active fractions are concentrated under reduced pressure.

o

The concentrate is dissolved in a small amount of methanol and applied to a silica gel
column.

o

The column is developed with a solvent system of chloroform-methanol-conc. ammonia
water-water (1:4:2:1, v/v).
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o Fractions containing pure Sannamycin C are collected and concentrated.
 Lyophilization:
o The purified Sannamycin C solution is freeze-dried to obtain a white powder.

Quantitative Data

The following table summarizes the yield and purity at different stages of a typical isolation
process.

Table 2: Purification of Sannamycin C from 3 Liters of Fermentation Broth

Purification . Potency Total Activity .

Total Solids (g) . . Yield (%)
Step (units/mg) (units)
Culture Filtrate 60 100 6,000,000 100
Amberlite IRC-50

5.0 1,000 5,000,000 83
Eluate
Amberlite CG-50

0.8 5,000 4,000,000 67
Eluate
Silica Gel

0.2 18,000 3,600,000 60
Chromatography
Lyophilized

0.15 20,000 3,000,000 50
Powder

Biological Activity

Sannamycin C exhibits weak antibacterial activity against Gram-positive bacteria. The
minimum inhibitory concentrations (MICs) against representative bacterial strains are provided
in Table 3.

Table 3: Antibacterial Activity of Sannamycin C
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Test Organism MIC (pg/mL)

Staphylococcus aureus 209P 100

Bacillus subtilis PCI 219 50

Escherichia coli NIHJ >100

Pseudomonas aeruginosa >100

Klebsiella pneumoniae >100
Visualizations

Experimental Workflow for Sannamycin C Isolation
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Caption: Workflow for the isolation of Sannamycin C.
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Caption: Logical steps in Sannamycin C production.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Note: Isolation of Sannamycin C from
Streptomyces Fermentation Broth]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b610680#isolation-of-sannamycin-c-from-
streptomyces-fermentation-broth]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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